Cas no 5655-61-8 ((-)-Bornyl acetate)

(-)-Bornyl acetate Properties

Names and Identifiers

• L-Bornyl acetate
• (1S,2R,4S)-bornyl acetate
• L-Born-2-yl acetate
• L-(-)-Bornyl acetate
• (-)-Bornyl acetate
• (?)-Bornyl acetate
• (−)-Bornyl acetate
• BORNYL ACETATE, L-(AS)
• Borneol, acetate, (1S,2R,4S)-(-)-
• Levo-bornyl acetate
• L-α-bornyl acetate
• L-Borneol acetate
• (-)-[(1S)-bornyl]-acetate
• (1S)-1,7,7-Trimethylbicyclo[2.2.1]-2-heptanol acetate
• (1S-endo)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl acetate
• 1S-endo-Bornyl acetate
• l-Bornyl acetate
• levo-Bornyl acetate
• +Expand

• MDL： MFCD00867808
• InChIKey： KGEKLUUHTZCSIP-HOSYDEDBSA-N
• Inchi： 1S/C12H20O2/c1-8(13)14-10-7-9-5-6-12(10,4)11(9,2)3/h9-10H,5-7H2,1-4H3
• SMILES： CC(=O)O[C+]12(C)C(C)(C)CCC(C2)C1
• BRN： 2502036

Computed Properties

• Exact Mass: 196.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 196.146
• Heavy Atom Count: 14
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.76430
• PSA: 26.30000
• Merck: 1339
• Refractive Index: n20/D 1.463(lit.)
• Boiling Point: 223-224 °C(lit.)
• Melting Point: 27°C
• Vapor Pressure: 0.6 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
• FEMA: 4080 | L-BORNYL ACETATE
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),
• Color/Form: Oil
• Solubility: Soluble in most fixed oils and mineral oils, almost insoluble in glycerol and propylene glycol. Slightly soluble in water, easily soluble in ethanol and ether.
• Specific Rotation: -41 º (NEAT)
• Optical Activity: [α]20/D −38.10°, neat
• Density: 0.986 g/mL at 20 °C(lit.)